(Z)-pentyl 4-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)butanoate

• IUPAC Name: pentyl 4-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• InChI: InChI=1S/C19H23NO3S2/c1-2-3-7-13-23-17(21)11-8-12-20-18(22)16(25-19(20)24)14-15-9-5-4-6-10-15/h4-6,9-10,14H,2-3,7-8,11-13H2,1H3/b16-14-
• InChI Key: SQKCAUSSKMYQSI-PEZBUJJGSA-N
• Canonical SMILES: CCCCCOC(=O)CCCN1C(=O)C(=CC2=CC=CC=C2)SC1=S
• Isomeric SMILES: CCCCCOC(=O)CCCN1C(=O)/C(=C/C2=CC=CC=C2)/SC1=S
• Molecular Formula: C19H23NO3S2
• Molecular Weight: 377.5 g/mol

Description

“(Z)-pentyl 4-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)butanoate” is a chemical compound. It is a derivative of rhodanine-3-acetic acid. The compound is related to other compounds such as “(Z)-propyl 4-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)butanoate” and "4- (5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)benzoic acid".

Scientific Research Applications

Stereoselective Synthesis

Stereoselective synthesis techniques have been developed for ethyl (Z)-2-(2-substituted-thiazol-4-yl)pent-2-enoates, highlighting the importance of thiazolidinone derivatives in synthetic chemistry for producing materials with specific stereochemical configurations, such as side-chain materials for antibiotics like cefcapene pivoxil (Jiao-Jiao Zhai et al., 2013).

Biological Activity

Thiazolidinone derivatives exhibit significant biological activities. For example, derivatives have been synthesized and evaluated for antimicrobial and analgesic activities, demonstrating their potential in developing new therapeutic agents (Bhovi K. Venkatesh et al., 2010). Additionally, antitumor screening of novel 4-thiazolidinones with benzothiazole moiety has revealed potential anticancer activity against various cancer cell lines, underscoring the therapeutic relevance of these compounds (D. Havrylyuk et al., 2010).

Supramolecular Structures

Research into the supramolecular structures of thiazolidinones, such as (Z)-5-benzylidene-2-thioxothiazolidin-4-one, has provided insights into hydrogen-bonded dimers, chains, and sheets, contributing to our understanding of their structural properties and potential applications in material science (P. Delgado et al., 2005).

Pharmacological Evaluation

Novel 4-thiazolidinone derivatives have been designed, synthesized, and evaluated as agonists of benzodiazepine receptors, demonstrating significant anticonvulsant activity. This research suggests the utility of thiazolidinone scaffolds in developing new pharmacological agents (M. Faizi et al., 2017).